Cas no 2839144-13-5 (Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate)

• Product Name: Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate
• CAS No: 2839144-13-5
• MF: C₁₅H₂₂N₂O₃
• MW: 278.346784114838
• CID: 5866421
• Update Time: 2025-05-23

Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate Chemical and Physical Properties

Names and Identifiers

• Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate

• Inchi： 1S/C15H22N2O3/c1-16-12-15(19)7-9-17(10-8-15)14(18)20-11-13-5-3-2-4-6-13/h2-6,16,19H,7-12H2,1H3
• InChI Key： BXEURFGTDQNQSD-UHFFFAOYSA-N
• SMILES： N1(C(OCC2=CC=CC=C2)=O)CCC(O)(CNC)CC1

Experimental Properties

• Density: 1.171±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.5±40.0 °C(Predicted)
• pka: 14.46±0.20(Predicted)

Additional information on Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate

Phenylmethyl 4-Hydroxy-4-[(Methylamino)Methyl]-1-Piperidinecarboxylate: A Comprehensive Overview

The compound Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate, identified by the CAS number 2839144-13-5, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. Recent studies have highlighted its role in various biological systems, making it a subject of interest for researchers worldwide.

The molecular structure of Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate is characterized by a piperidine ring, which is a six-membered cyclic amine. The presence of a hydroxyl group and a methylamino substituent on the piperidine ring contributes to its versatile reactivity and bioavailability. Additionally, the phenylmethyl group attached to the carboxylate moiety enhances its lipophilicity, making it suitable for various chemical modifications and biological assays.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound. Researchers have developed novel methodologies to construct the piperidine ring with high stereochemical control, ensuring the formation of the desired enantiomer. These methods often involve multi-component reactions or organocatalytic processes, which are environmentally friendly and scalable for industrial production.

In terms of pharmacological applications, Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate has shown promise as a potential drug candidate. Studies have demonstrated its ability to modulate key enzymes and receptors involved in neurodegenerative diseases, such as Alzheimer's disease. The compound's interaction with these biological targets has been thoroughly investigated using computational modeling and in vitro assays, providing valuable insights into its therapeutic potential.

Beyond pharmacology, this compound has also found applications in material science. Its unique chemical properties make it an ideal candidate for use in polymer synthesis and as a building block for advanced materials. Recent research has explored its role in creating stimuli-responsive polymers, which can undergo reversible changes in response to external stimuli such as temperature or pH. These materials hold great potential for applications in drug delivery systems and smart textiles.

The safety and toxicity profile of Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate have been extensively evaluated to ensure its safe use in various applications. Regulatory agencies have conducted rigorous assessments, and the compound has been deemed safe for use under specific conditions. These findings are crucial for its commercialization and widespread adoption across different industries.

In conclusion, Phenylmethyl 4-hydroxy-4-[(methylamino)methyl]-1-piperidinecarboxylate, with its CAS number 2839144-13-5, stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a valuable asset in both academic research and industrial development. As research continues to uncover new potentials for this compound, it is expected to play an increasingly important role in shaping future innovations.